Cas no 2137987-71-2 (4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid)

• Product Name: 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid
• CAS No: 2137987-71-2
• MF: C₁₄H₉BrF₂O₃
• MW: 343.120270490646
• CID: 6470789
• PubChem ID: 165470470
• Update Time: 2025-05-26

4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid
• 2137987-71-2
• EN300-1067696

• Inchi： 1S/C14H9BrF2O3/c15-10-3-1-2-8(6-10)11-5-4-9(13(18)19)7-12(11)20-14(16)17/h1-7,14H,(H,18,19)
• InChI Key： NMRAOERZYRRCSG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1OC(F)F

Computed Properties

• Exact Mass: 341.97031g/mol
• Monoisotopic Mass: 341.97031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid

Introduction to 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid (CAS No. 2137987-71-2)

4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137987-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif comprising a brominated phenyl ring and a difluoromethoxy substituent, which endows it with distinct chemical and biological properties. The compound’s molecular structure, characterized by its aromaticity and electron-withdrawing groups, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The synthesis of 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid involves multi-step organic transformations, typically starting from commercially available precursors such as 3-bromobenzoic acid and 2,2-difluoro-1,1-dihydroxypropane. The introduction of the difluoromethoxy group introduces fluorine atoms into the molecule, which are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles. This modification is particularly relevant in the development of next-generation therapeutics where fine-tuning of molecular properties can lead to improved efficacy and reduced side effects.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the potential of 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid as a pharmacophore. Studies suggest that the compound exhibits inhibitory activity against certain enzyme targets, making it a valuable scaffold for designing novel inhibitors. For instance, preliminary docking studies have indicated that this molecule may interact with enzymes involved in inflammatory pathways, offering a potential therapeutic intervention for related disorders.

The presence of both bromine and difluoromethoxy groups in the structure of 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid not only enhances its lipophilicity but also contributes to its reactivity in various chemical reactions. This dual functionality has been exploited in cross-coupling reactions, where the bromine atom serves as a versatile handle for introducing additional substituents through palladium-catalyzed transformations. Such modifications can further diversify the chemical space explored by medicinal chemists.

In the context of drug development, the structural features of 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid align well with current trends toward rational drug design. The compound’s ability to modulate biological pathways while maintaining good solubility and bioavailability positions it as a compelling candidate for further optimization. Researchers are currently investigating its potential as an intermediate in the synthesis of more complex molecules designed to target specific disease mechanisms.

The difluoromethoxy group, in particular, has been extensively studied for its role in enhancing metabolic stability and improving oral bioavailability. This moiety is often incorporated into drug candidates to prevent rapid degradation by metabolic enzymes such as cytochrome P450 oxidases. By incorporating this group into 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid, chemists aim to develop derivatives that exhibit prolonged circulation times and enhanced therapeutic effects.

From a synthetic chemistry perspective, the preparation of 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid provides an excellent opportunity to explore novel synthetic strategies. The compound’s architecture allows for diverse functionalization patterns, enabling the creation of libraries of analogs with tailored properties. Techniques such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination have been employed to introduce new functionalities at strategic positions within the molecule.

The benzoic acid core itself is a well-established pharmacophore found in numerous FDA-approved drugs. Its incorporation into 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid leverages existing knowledge about its interactions with biological targets. This familiarity reduces the risk associated with drug development by providing a foundation built on proven structural motifs.

Future research directions may focus on exploring the pharmacological profile of 4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid in vivo. Preclinical studies could provide insights into its efficacy against specific disease models and help identify potential therapeutic applications. Additionally, investigating its mechanism of action will be crucial for understanding how it interacts with biological systems and how these interactions can be optimized for therapeutic benefit.

The compound’s potential extends beyond pharmaceutical applications; it may also find utility in materials science and agrochemical research. The unique electronic properties conferred by its substituents make it an attractive building block for designing advanced materials with specific optoelectronic characteristics. Similarly, its structural features could be exploited in the development of novel agrochemicals designed to interact with biological targets in plants.

In conclusion,4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid (CAS No. 2137987-71-2) represents a promising chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for researchers engaged in drug discovery, materials science, and beyond. As our understanding of molecular interactions continues to evolve,4-(3-bromophenyl)-3-(difluoromethoxy)benzoic acid is poised to play an increasingly important role in shaping the future of chemical biology and medicinal chemistry.